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Compound of Interest

Compound Name: m-PEG3-aldehyde

Cat. No.: B1677515

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-PEG3-aldehyde, with the CAS Number 356066-46-1, is a methoxy-terminated polyethylene
glycol (PEG) derivative containing a terminal aldehyde group. This heterobifunctional linker is a
valuable tool in bioconjugation and drug development. The hydrophilic PEG spacer enhances
the solubility of the molecule in agueous media, while the reactive aldehyde group allows for
the covalent attachment to biomolecules. Specifically, the aldehyde functionality reacts with
hydrazide and aminooxy groups to form stable hydrazone and oxime linkages, respectively.
This reactivity is commonly exploited for the labeling and crosslinking of molecules, including
proteins and peptides, and in the development of Antibody-Drug Conjugates (ADCs) and
PROTACS.

This technical guide provides an in-depth overview of the safety, handling, and key applications
of m-PEG3-aldehyde, with a focus on providing practical information for laboratory
professionals.

Physical and Chemical Properties

m-PEG3-aldehyde is a colorless to light yellow liquid. While specific boiling and melting points
are not readily available in the provided search results, other key physical and chemical
properties are summarized in the table below.
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Property Value Source
3-[2-(2-

Chemical Name methoxyethoxy)ethoxy]propan
al

CAS Number 356066-46-1

Molecular Formula C8H1604

Molecular Weight 176.21 g/mol

Appearance Colorless to light yellow liquid

Purity >95%

Solubility Soluble in DMSO

Density 0.995 + 0.06 g/cm?

Safety and Handling

The safe handling of m-PEG3-aldehyde is crucial due to its potential hazards. The following
sections detail the necessary precautions and procedures.

Hazard Identification

m-PEG3-aldehyde is classified as a hazardous substance. The key hazards are summarized
in the table below, based on the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.

Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Specific Target Organ Toxicity,

Single Exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Source:

Personal Protective Equipment (PPE)

When handling m-PEG3-aldehyde, it is essential to use appropriate personal protective

equipment to minimize exposure.

o Eye/Face Protection: Wear safety goggles or a face shield.

» Skin Protection: Wear chemical-resistant gloves and protective clothing.

» Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood. If

ventilation is inadequate, wear an approved respirator.

First Aid Measures

In the event of exposure to m-PEG3-aldehyde, follow these first aid procedures:

Exposure Route

First Aid Measures

Wash out mouth with water. Do NOT induce

Ingestion - o

vomiting. Call a physician.

Remove to fresh air. If breathing is difficult, give
Inhalation cardiopulmonary resuscitation (CPR). Avoid

mouth-to-mouth resuscitation.

Skin Contact

Immediately wash skin with copious amounts of
soap and water for at least 15 minutes while
removing contaminated clothing and shoes. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, separating the eyelids with
fingers. Remove contact lenses, if present and
easy to do. Continue rinsing. Promptly call a

physician.

Source:
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Storage and Stability
Proper storage is essential to maintain the integrity and stability of m-PEG3-aldehyde.

o Storage Temperature: Store in a tightly closed container at -20°C for long-term storage. For
short-term storage (days to weeks), it can be kept at 0-4°C.

 Inert Atmosphere: Store under a nitrogen atmosphere.

e Solutions: Stock solutions in solvents like DMSO can be stored at -20°C for up to one month
or at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

Spill and Disposal Procedures

In case of a spill, wear appropriate PPE and absorb the liquid with an inert material, such as
sand or diatomite. Place the absorbed material in a tightly closed container for disposal.
Dispose of the waste in accordance with local, state, and federal regulations. Do not allow the
material to enter drains or water courses.

Safe Handling Workflow

The following diagram illustrates a typical workflow for the safe handling of m-PEG3-aldehyde
in a laboratory setting.
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Receiving and Storage

Receive Shipment

;

Inspect Container for Damage

;

Log into Chemical Inventory

;

Store at -20°C under Nitrogen

Handling|and Use

Don Appropriate PPE

;

Work in a Fume Hood

;

Weigh/Dispense

;

Perform Reaction

Cleanup an Disposal

Decontaminate Glassware

;

Collect Waste

:

Dispose of Waste per Regulations
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m-PEG3-aldehyde Biomolecule

CH30-(CH2CH20)3-CH2CH2CHO R-NH:z

N7

Schiff Base Intermediate

{Reducing Agent | NaCNBHs}

m-PEG3-N=CH-R

{Stable Conjugate | m-PEG3-NH-CH2-R}

Click to download full resolution via product page

 To cite this document: BenchChem. [m-PEGS3-aldehyde: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677515#safety-and-handling-of-m-peg3-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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